2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid
Catalog No.
S7448980
CAS No.
M.F
C20H20ClNO4
M. Wt
373.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoeth...](/img/structure-2d/800/S7448980.png)
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Product Name
2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid
IUPAC Name
2-[2-[[4-(4-chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid
Molecular Formula
C20H20ClNO4
Molecular Weight
373.8 g/mol
InChI
InChI=1S/C20H20ClNO4/c21-16-7-5-15(6-8-16)20(9-11-26-12-10-20)22-18(23)13-14-3-1-2-4-17(14)19(24)25/h1-8H,9-13H2,(H,22,23)(H,24,25)
InChI Key
YLJPLYDBBSELLC-UHFFFAOYSA-N
Canonical SMILES
C1COCCC1(C2=CC=C(C=C2)Cl)NC(=O)CC3=CC=CC=C3C(=O)O
XLogP3
3
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
373.1080858 g/mol
Monoisotopic Mass
373.1080858 g/mol
Heavy Atom Count
26
Dates
Last modified: 08-27-2023
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